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Compound of Interest

Compound Name: 2-Cyclohexyl-2-hydroxyacetic acid

Cat. No.: B185313 Get Quote

An In-depth Technical Guide to 2-Cyclohexyl-2-hydroxyacetic Acid

This technical guide provides a comprehensive overview of 2-Cyclohexyl-2-hydroxyacetic
acid, a key intermediate in the synthesis of various pharmaceutical compounds. The document

is intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Chemical Identity and Properties
2-Cyclohexyl-2-hydroxyacetic acid, also known as cyclohexyl(hydroxy)acetic acid, is a

carboxylic acid derivative containing a cyclohexyl and a hydroxyl group attached to the alpha-

carbon. Its chemical properties make it a valuable building block in organic synthesis.

Table 1: Physicochemical Properties of 2-Cyclohexyl-2-hydroxyacetic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b185313?utm_src=pdf-interest
https://www.benchchem.com/product/b185313?utm_src=pdf-body
https://www.benchchem.com/product/b185313?utm_src=pdf-body
https://www.benchchem.com/product/b185313?utm_src=pdf-body
https://www.benchchem.com/product/b185313?utm_src=pdf-body
https://www.benchchem.com/product/b185313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₄O₃ [1][2][3][4][5]

Molecular Weight 158.19 g/mol [1][2][3][4][5]

IUPAC Name
2-cyclohexyl-2-hydroxyacetic

acid
[1]

CAS Number 4442-94-8 [2][3]

SMILES C1CCC(CC1)C(C(=O)O)O [1][2][3]

InChIKey
RRDPWAPIJGSANI-

UHFFFAOYSA-N
[1]

Synthesis Methodologies
Several synthetic routes for the preparation of 2-Cyclohexyl-2-hydroxyacetic acid have been

developed. These methods often involve the formation of an ester intermediate, which is

subsequently hydrolyzed to yield the final carboxylic acid. Below are conceptual overviews of

key experimental approaches.

Synthesis via Ene Reaction and Subsequent Reduction
A notable method involves an ene reaction between cyclohexene and a benzoylformic acid

ester in the presence of a Lewis acid catalyst. The resulting intermediate, a 2-(2'-cyclohexen-1'-

yl)-2-hydroxy-2-phenylacetic acid ester, is then hydrolyzed and reduced to produce 2-
Cyclohexyl-2-hydroxyacetic acid. This approach is highlighted for its potential industrial

applicability, offering good yields through a simple stirring manipulation at room temperature.
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Synthesis Workflow
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Caption: Synthesis of 2-Cyclohexyl-2-hydroxyacetic acid via Ene Reaction.

Synthesis via Grignard Reaction
Another established method is the condensation of ethyl benzoylformate with

cyclohexylmagnesium bromide. This Grignard reaction forms the corresponding ethyl 2-

cyclohexyl-2-hydroxy-2-phenylacetate, which is then hydrolyzed to yield 2-cyclohexyl-2-
hydroxyacetic acid. However, this method can be associated with the formation of by-

products and may require careful control of reaction conditions to achieve satisfactory yields.
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Applications in Pharmaceutical Synthesis
2-Cyclohexyl-2-hydroxyacetic acid serves as a crucial intermediate in the production of

various pharmaceutical agents.

Anticholinergic Agents: It is a key precursor for the synthesis of drugs like oxybutynin, which

is used to treat overactive bladder.

Chiral Synthesis: The stereochemistry of this molecule makes it a valuable component in

asymmetric synthesis for producing active pharmaceutical ingredients (APIs) with high

enantiomeric purity.[4]

Enzyme Inhibitors and CNS Agents: It is utilized in the development of central nervous

system agents and enzyme inhibitors.[4]

Beyond its role as a synthetic intermediate, 2-Cyclohexyl-2-hydroxyacetic acid is also

described as a linker in the synthesis of pharmaceuticals and agrochemicals and acts as a

polymerization catalyst.[2] It has also been noted for its potential anti-inflammatory properties

and effectiveness in treating certain bladder conditions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Cyclohexyl-2-hydroxyacetic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185313#2-cyclohexyl-2-hydroxyacetic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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